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An In-Depth Technical Guide to the Fundamental Nuclear Properties of Aluminum-27

This technical guide provides a comprehensive overview of the fundamental nuclear properties

of Aluminum-27 (²⁷Al). It is intended for researchers, scientists, and professionals in drug

development who require a detailed understanding of this stable isotope. The content herein

summarizes key quantitative data in structured tables, outlines the experimental methodologies

for determining these properties, and includes visualizations to illustrate complex concepts,

adhering to the specified technical requirements.

Core Nuclear Properties of Aluminum-27
Aluminum-27 is the only stable isotope of aluminum, accounting for nearly 100% of its natural

abundance.[1][2][3] It is a mononuclidic element, meaning its standard atomic weight is

determined entirely by the mass of this single isotope.[3] The nucleus of ²⁷Al consists of 13

protons and 14 neutrons.[4][5] A summary of its fundamental nuclear properties is presented in

Table 1.
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Property Symbol Value Units

Atomic Number Z 13 -

Mass Number A 27 -

Number of Neutrons N 14 -

Isotopic Abundance - 100 %

Atomic Mass mₐ 26.9815385(7) u

Nuclear Spin & Parity I^π 5/2+ -

Magnetic Dipole

Moment
µ +3.64070(2) µ_N

Electric Quadrupole

Moment
Q +0.1466(10) barn

Mass Excess Δ -17.19678 MeV

Binding Energy BE 224.95183284 MeV

Binding Energy per

Nucleon
BE/A 8.33154936 MeV

Decay Mode - Stable -

Table 1: Summary of Fundamental Nuclear Properties of Aluminum-27. Data compiled from

multiple sources.[4][6][7][8][9] The values for the magnetic dipole and electric quadrupole

moments are the recommended values from the IAEA-NDS.[8]

Experimental Determination of Nuclear Properties
The characterization of the nuclear properties of ²⁷Al is accomplished through a variety of

sophisticated experimental techniques. The following sections detail the methodologies for

determining key parameters.

Mass Spectrometry for Isotopic Abundance and Atomic
Mass
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Mass spectrometry is a fundamental technique used to determine the atomic mass and relative

abundance of isotopes. The discovery of ²⁷Al was first reported by F. W. Aston in 1922 using a

mass spectrometer.[4]

Methodology:

Ionization: A sample of aluminum is vaporized and then ionized, typically by electron impact,

to create positively charged ions.

Acceleration: The ions are accelerated by an electric field to a high, constant kinetic energy.

Deflection: The accelerated ions then enter a magnetic field that is perpendicular to their

direction of travel. The magnetic field exerts a force on the ions, causing them to follow a

curved path. The radius of this path is dependent on the mass-to-charge ratio (m/z) of the

ion.

Detection: A detector, such as an electron multiplier or a Faraday cup, is positioned to

measure the number of ions at different deflection radii. Since ²⁷Al is the only stable isotope,

a single peak is observed, confirming its 100% natural abundance.[1][2] The precise position

of the peak allows for a highly accurate determination of its atomic mass.
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Workflow for Mass Spectrometry
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Figure 1. Experimental workflow for determining isotopic mass and abundance via mass

spectrometry.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique that exploits the

magnetic properties of atomic nuclei. It is the primary method for determining the nuclear spin,

magnetic dipole moment, and electric quadrupole moment. Aluminum-27 has a nuclear spin of

I = 5/2, making it an NMR-active nucleus.[4][6][10]
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Methodology:

Sample Placement: A sample containing aluminum is placed in a strong, uniform external

magnetic field (B₀). This field causes the nuclear magnetic moments of the ²⁷Al atoms to

align in specific quantized orientations, creating distinct energy levels.

Radiofrequency Pulse: A pulse of radiofrequency (RF) radiation is applied to the sample.

When the frequency of the RF pulse matches the energy difference between the spin states

(the Larmor frequency), the nuclei absorb energy and transition to a higher energy state.

Relaxation and Detection: When the RF pulse is turned off, the excited nuclei relax back to

their lower energy states, emitting an RF signal. This signal is detected by a sensitive

receiver.

Data Analysis:

Nuclear Spin (I): The number of spin states (2I + 1) influences the NMR spectrum, which

for I=5/2 allows for the determination of the spin.

Magnetic Dipole Moment (µ): The precise resonance frequency is directly proportional to

the strength of the magnetic dipole moment. By measuring the frequency in a known

magnetic field, µ can be calculated with high precision.[8]

Electric Quadrupole Moment (Q): As a quadrupolar nucleus (I > 1/2), the charge

distribution of ²⁷Al is not perfectly spherical.[6] This non-spherical charge distribution

interacts with local electric field gradients in the sample, causing a broadening of the NMR

signal.[6] The magnitude of this broadening is related to the electric quadrupole moment,

allowing for its determination.[4][11] The nuclide is considered to have a very sensitive

quadrupolar nucleus, which is suitable for ²⁷Al NMR spectroscopy.[4]

Calculation of Binding Energy
The nuclear binding energy is the energy required to disassemble a nucleus into its constituent

protons and neutrons. It is a direct measure of the stability of the nucleus and is calculated

from the mass defect (Δm).

Methodology:
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Mass Defect Calculation: The mass defect is the difference between the actual mass of the

²⁷Al atom and the sum of the masses of its individual components (13 protons, 14 neutrons,

and 13 electrons).[12]

Δm = [ (Z * mₚ) + (N * mₙ) ] - m_nucleus

Where:

Z = number of protons (13)

N = number of neutrons (14)

mₚ = mass of a proton

mₙ = mass of a neutron

m_nucleus = measured mass of the ²⁷Al nucleus

Energy Conversion: The mass defect is converted into energy using Einstein's mass-energy

equivalence principle, E = mc².[12] A common conversion factor used in nuclear physics is 1

atomic mass unit (u) = 931.5 MeV/c².[13]

Binding Energy (MeV) = Δm (u) * 931.5 MeV/u

Binding Energy per Nucleon: To compare the stability of different nuclei, the total binding

energy is divided by the total number of nucleons (mass number, A). For ²⁷Al, this value is

approximately 8.33 MeV, indicating a tightly bound and stable nucleus.[4][13]

Nuclear Structure and the Shell Model
The nuclear shell model is a theoretical framework used to describe the structure of the

nucleus in terms of energy levels, or shells, analogous to the electron shells in atoms.[14]

According to this model, protons and neutrons occupy distinct quantized energy levels. Nuclei

with filled shells exhibit exceptional stability.

For Aluminum-27, with 13 protons and 14 neutrons, the shell model configuration is as follows:

[14]
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Protons (13): (1s₁/₂)², (1p₃/₂)⁴, (1p₁/₂)², (1d₅/₂)⁵

Neutrons (14): (1s₁/₂)², (1p₃/₂)⁴, (1p₁/₂)², (1d₅/₂)⁶

The model predicts that the 13 protons fill the lower energy shells, with the last five protons

occupying the 1d₅/₂ subshell. The 14 neutrons completely fill the 1d₅/₂ subshell. The spin and

parity of the nucleus are determined by the unpaired nucleons. In the case of ²⁷Al, the unpaired

proton in the 1d₅/₂ shell is predicted to give a nuclear spin of 5/2 and positive parity, which is in

excellent agreement with the experimentally observed value of 5/2+.[4][7]
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Figure 2. Nuclear shell model configuration for Aluminum-27. Filled shells are green; partially

filled are blue.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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